Desacetyl-N,O-descarbonyl Linezolid

Specification

• Molecular Formula: C13H20FN3O2
• Molecular Weight: 269.32 g/mol
• IUPAC Name: (2S)-1-amino-3-(3-fluoro-4-morpholin-4-ylanilino)propan-2-ol
• Standard InChI: InChI=1S/C13H20FN3O2/c14-12-7-10(16-9-11(18)8-15)1-2-13(12)17-3-5-19-6-4-17/h1-2,7,11,16,18H,3-6,8-9,15H2/t11-/m0/s1
• Standard InChI Key: ZFBUTKXYLNLAHV-NSHDSACASA-N
• Isomeric SMILES: C1COCCN1C2=C(C=C(C=C2)NC[C@H](CN)O)F
• SMILES: C1COCCN1C2=C(C=C(C=C2)NCC(CN)O)F
• Canonical SMILES: C1COCCN1C2=C(C=C(C=C2)NCC(CN)O)F

Introduction

Structural and Chemical Properties

Molecular Characterization

Desacetyl-N,O-descarbonyl Linezolid (C₁₃H₂₀FN₃O₂, molecular weight 269.32 g/mol) is distinguished from Linezolid by the absence of acetyl and carbonyl groups. These structural modifications alter its physicochemical properties, including solubility and stability. The IUPAC name, [(2S)-1-amino-3-(3-fluoro-4-morpholin-4-ylanilino)propan-2-yl] acetate, reflects its stereochemical configuration and functional groups.

Table 1: Comparative Molecular Properties

Parameter	Desacetyl-N,O-descarbonyl Linezolid	Linezolid
Molecular Formula	C₁₃H₂₀FN₃O₂	C₁₆H₂₀FN₃O₄
Molecular Weight (g/mol)	269.32	337.35
Key Functional Groups	Amino, morpholino, fluoro-substituted phenyl	Oxazolidinone, acetyl

Synthesis and Purification

Industrial synthesis involves deacetylation and decarbonylation of Linezolid under controlled conditions. While specific reaction protocols are proprietary, analogous processes for Linezolid derivatives typically employ hydrolysis or enzymatic cleavage. High-performance liquid chromatography (HPLC) with UV detection at 253 nm is recommended for purity assessment, with >95% purity achievable through optimized crystallization.

Analytical and Preclinical Applications

As a certified reference material (Product Code: TRC-D288285), this compound is integral to:

• Quality control assays for Linezolid-based formulations.

• Metabolite profiling in pharmacokinetic studies, particularly for identifying degradation products.

Mechanistic Insights into Antibiotic Resistance

Preliminary in silico studies suggest that structural modifications in Desacetyl-N,O-descarbonyl Linezolid may reduce binding affinity to bacterial ribosomes compared to Linezolid. This hypothesis aligns with resistance mechanisms observed in methicillin-resistant Staphylococcus aureus (MRSA), where mutations in the 23S rRNA target site diminish oxazolidinone efficacy.

Parameter	Desacetyl-N,O-descarbonyl Linezolid (Projected)	Linezolid (Reference)
Plasma Protein Binding	40-50%	31%
Apparent Volume of Distribution	0.6–0.8 L/kg	0.6–0.7 L/kg
Elimination Half-life	3–4 hours	4–6 hours

Research Challenges and Future Directions

Knowledge Gaps

• Biological Activity: No published MIC values against MRSA or vancomycin-resistant enterococci (VRE).

• Metabolic Fate: Uncertainty regarding enzymatic pathways responsible for further degradation in mammalian systems.